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Compound of Interest

Compound Name: Bis(heptafluoroisopropyl)mercury

Cat. No.: B3357818

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the anticipated toxicological
profile and hazards of Bis(heptafluoroisopropyl)mercury. It is important to note that specific
toxicological studies on this particular compound are limited in publicly available literature.
Therefore, this guide has been compiled by extrapolating data from structurally similar
organomercury and organofluorine compounds, as well as the well-established toxicology of
mercury and its organic derivatives. All handling and research involving this compound should
be conducted with extreme caution and under the guidance of rigorous safety protocols.

Introduction

Bis(heptafluoroisopropyl)mercury is an organometallic compound containing mercury
bonded to two heptafluoroisopropyl groups. Its unique structure, combining a heavy metal with
highly fluorinated alkyl chains, suggests potential applications in specialized chemical
synthesis. However, the presence of mercury, a notoriously toxic element, necessitates a
thorough understanding of its potential hazards. This guide aims to provide a detailed
toxicological profile to inform risk assessment and safe handling practices for researchers and
professionals in the field.

Physicochemical Properties

A summary of the known physicochemical properties of Bis(heptafluoroisopropyl)mercury is
presented in Table 1.
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Property Value Reference
CAS Number 756-88-7 [1]
Molecular Formula CeF14Hg [1]
Molecular Weight 583.63 g/mol [1]
Not specified; likely a solid or
Appearance -
liquid
Melting Point 20-21 °C [1]
Boiling Point Not available
Not available; expected to
N have low water solubility and
Solubility

higher solubility in organic
solvents

Toxicological Profile

The toxicity of Bis(heptafluoroisopropyl)mercury has not been extensively studied. However,
based on the toxicology of other short-chain alkylmercury compounds, it is predicted to be
highly toxic. The primary routes of exposure are expected to be inhalation, dermal absorption,
and ingestion.

Acute Toxicity

No specific LD50 or LC50 values for Bis(heptafluoroisopropyl)mercury are available.
However, data for other organomercury compounds, as shown in Table 2, indicate a high
degree of acute toxicity. It is reasonable to assume that Bis(heptafluoroisopropyl)mercury
exhibits a similar high level of toxicity.
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Compound Route Species LD50/LC50 Reference
Diethylmercury Oral Rat 51 mg/kg [2]
Diethylmercury Oral Mouse 44 mg/kg [2]
Ethylmercuric

Oral Rat 40.9 mg/kg [2]
acetate
Ethylmercuric

Oral Mouse 23.9 mg/kg 2]
acetate
Dipropylmercury Intraperitoneal Mouse 2 mg/kg (LDLO) [2]

) ) 10-30 mg/m3 (3-5

Organic Mercury  Inhalation Mouse [2]

hr)

Hazard Identification

Based on information for related compounds, Bis(heptafluoroisopropyl)mercury is
anticipated to have the following hazard classifications:

o Acute Toxicity (Oral, Dermal, Inhalation): Category 1 or 2 (Fatal if swallowed, in contact with
skin, or if inhaled).

o Specific Target Organ Toxicity (Repeated Exposure): Category 1 (Causes damage to organs,
particularly the nervous system and kidneys, through prolonged or repeated exposure).

e Reproductive Toxicity: Category 1B (May damage fertility or the unborn child).[3]

e Hazardous to the Aquatic Environment (Acute and Chronic): Category 1 (Very toxic to
aquatic life with long-lasting effects).

Mechanisms of Toxicity

The toxicity of organomercury compounds is complex and multifactorial. The proposed
mechanisms of toxicity for Bis(heptafluoroisopropyl)mercury are likely to be similar to those
of other organomercurials and are depicted in the following diagrams.
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Cellular Mechanisms of Organomercury Toxicity

Organomercury compounds readily cross biological membranes due to their lipophilic nature.
Inside the cell, they exert their toxic effects through several mechanisms, primarily by binding to
sulthydryl groups of proteins, leading to enzyme inhibition and oxidative stress.

Click to download full resolution via product page

Caption: Cellular uptake and primary toxic mechanisms of
Bis(heptafluoroisopropyl)mercury.

Neurotoxicity Pathway

The central nervous system is a primary target for organomercury compounds.[3][4] The
neurotoxic effects are mediated by the disruption of neurotransmitter systems, damage to the
cytoskeleton, and induction of excitotoxicity.
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Caption: Key events in the neurotoxic pathway of organomercury compounds.

Experimental Protocols

Detailed and validated experimental protocols for assessing the toxicity of
Bis(heptafluoroisopropyl)mercury are not available. The following are representative
protocols based on OECD guidelines for testing of chemicals and are recommended for any
future toxicological evaluation of this compound.

Acute Oral Toxicity - Up-and-Down Procedure (UDP)
(based on OECD TG 425)
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Objective: To determine the acute oral toxicity (LD50) of Bis(heptafluoroisopropyl)mercury.

Test Animals: Female rats (e.g., Wistar or Sprague-Dawley), nulliparous and non-pregnant. A
starting age of 8-12 weeks is recommended.

Housing and Feeding: Animals are housed in standard conditions with controlled temperature,
humidity, and light cycle. Standard laboratory diet and water are provided ad libitum.

Dose Preparation: The test substance is dissolved or suspended in a suitable vehicle (e.g.,
corn oil). The concentration should be prepared fresh for each administration.

Procedure:
» Sighting Study: A single animal is dosed at a conservative starting dose (e.g., 2.5 mg/kg).
e Main Study:

o If the first animal survives, the next animal is dosed at a higher dose level (e.g., a factor of
3.2 higher).

o If the first animal dies, the next animal is dosed at a lower dose level.

o This sequential dosing is continued until one of the stopping criteria is met (e.g., four
animals have been dosed and the outcome is reversed on the last two).

o Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

o Pathology: A gross necropsy is performed on all animals at the end of the study.

Data Analysis: The LD50 is calculated using the maximum likelihood method.

Experimental Workflow for In Vitro Cytotoxicity Assay

The following diagram illustrates a typical workflow for assessing the cytotoxicity of
Bis(heptafluoroisopropyl)mercury in a neuronal cell line (e.g., SH-SY5Y).
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Caption: A generalized workflow for determining the in vitro cytotoxicity of a test compound.
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Safety and Handling

Given the presumed high toxicity of Bis(heptafluoroisopropyl)mercury, strict safety
precautions are mandatory.

o Engineering Controls: All work should be conducted in a certified chemical fume hood to
prevent inhalation exposure.

e Personal Protective Equipment (PPE):

o Gloves: Use appropriate chemical-resistant gloves (e.g., Silver Shield® or laminate film
gloves). Double gloving is recommended.

o Eye Protection: Chemical safety goggles and a face shield are required.
o Lab Coat: A chemically resistant lab coat or apron should be worn.

o Waste Disposal: All waste contaminated with Bis(heptafluoroisopropyl)mercury must be
disposed of as hazardous waste in accordance with local, state, and federal regulations.

o Spill Response: Have a spill kit readily available. In case of a spill, evacuate the area and
follow established emergency procedures.

Conclusion

While specific toxicological data for Bis(heptafluoroisopropyl)mercury is lacking, the
available information on related organomercury compounds strongly suggests that it is a highly
toxic substance with the potential to cause severe and irreversible harm to the nervous system
and other organs. Researchers, scientists, and drug development professionals must handle
this compound with extreme caution, implementing rigorous safety protocols to minimize the
risk of exposure. Further toxicological studies are urgently needed to fully characterize the
hazard profile of this compound and to establish safe exposure limits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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